3,4-dimethyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 3,4-dimethyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C17H15N3O2/c1-11-8-9-14(10-12(11)2)15(21)18-17-20-19-16(22-17)13-6-4-3-5-7-13/h3-10H,1-2H3,(H,18,20,21)
• InChI Key: GZCDPCCLICYKOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=CC=C3)C
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol
• CAS No.: 865287-41-8

Description

3,4-dimethyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is of interest due to its unique chemical structure and potential applications in various fields of research.

Scientific Research Applications

Anticancer Activities :Compounds structurally similar to 3,4-dimethyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide have been explored for their potential anticancer activities. A study by Ravinaik et al. (2021) involved the design, synthesis, and evaluation of a series of benzamides against various cancer cell lines. These compounds showed moderate to excellent anticancer activities, with some derivatives exhibiting higher activities than the reference drug, etoposide (Ravinaik et al., 2021).

Material Science and Polymer Chemistry :In the realm of material science and polymer chemistry, aromatic polyamides containing 1,3,4-oxadiazole units have been synthesized, characterized, and compared for their properties. These polymers demonstrated good thermal stability and were easily soluble in specific solvents, making them suitable for casting into thin, flexible films. They also exhibited tensile strengths and moduli within a significant range, with one polymer containing the 1,3,4-oxadiazole ring showing blue fluorescence, suggesting applications in optoelectronic devices (Sava et al., 2003).

Antimicrobial and Enzyme Inhibition :Another study by Saeed et al. (2015) reported on benzamide derivatives synthesized from a non-steroidal anti-inflammatory drug, showcasing potential biological applications. These compounds were screened against various enzymes, displaying inhibitory potential and considerable interest for further applications in medicinal chemistry, indicating their potential in drug development for targeting specific nucleotide protein targets (Saeed et al., 2015).

Mechanism of Action

Target of Action

It is known that similar benzamide derivatives have shown potential to bind nucleotide protein targets .

Mode of Action

It is suggested that the compound may interact with its targets through hydrogen bonding . This interaction could lead to changes in the target proteins, potentially altering their function.

Biochemical Pathways

Similar compounds have been shown to inhibit alkaline phosphatases , which play a crucial role in many biological processes, including signal transduction, nucleotide synthesis, and lipid metabolism.

Result of Action

Based on the potential inhibition of alkaline phosphatases , it can be inferred that the compound may have significant effects on cellular processes regulated by these enzymes.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Furthermore, the compound’s stability and efficacy can be influenced by factors such as temperature, pH, and the presence of other substances .

Safety and Hazards

The safety and hazards of similar compounds have been analyzed. For instance, compounds 1, 4–12 are insensitive towards impact (≥40.1 J) and friction (≥360 N) which were measured by standardized impact and friction tests.

Future Directions

Future research directions could involve exploring the potential of these compounds in treating diseases such as cancer. Gene transcription and translation alterations can lead to functional defects that destabilize cell homeostasis and occur in oncogenes or tumor suppressor genes.